Rhodium(III) trifluoroacetylacetonate, 97%

• IUPAC Name: rhodium;(Z)-5,5,5-trifluoro-4-hydroxypent-3-en-2-one
• InChI: InChI=1S/3C5H5F3O2.Rh/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,10H,1H3;/b3*4-2-
• InChI Key: HEKAJJUUTBLKEG-DJFUMVPSSA-N
• Canonical SMILES: CC(=O)C=C(C(F)(F)F)O.CC(=O)C=C(C(F)(F)F)O.CC(=O)C=C(C(F)(F)F)O.[Rh]
• Isomeric SMILES: CC(=O)/C=C(\O)/C(F)(F)F.CC(=O)/C=C(\O)/C(F)(F)F.CC(=O)/C=C(\O)/C(F)(F)F.[Rh]
• Molecular Formula: C15H15F9O6Rh
• Molecular Weight: 565.17 g/mol

Description

Rhodium(III) trifluoroacetylacetonate, or Rh(TFA)3, is a rhodium-based compound with a 97% purity level. It is a white crystalline solid that is soluble in water and most organic solvents. Rh(TFA)3 is used extensively in scientific research and laboratory experiments due to its unique properties, which make it an ideal choice for a variety of applications. It has been used in a wide range of studies, such as catalysis, electrochemistry, and biochemistry.

Scientific Research Applications

Rh(TFA)3 is used extensively in scientific research and laboratory experiments due to its unique properties. It is an efficient catalyst for a variety of reactions, such as hydrogenation, oxidation, and hydrolysis. It is also used in electrochemical studies, such as the study of redox potentials and electrochemical sensors. In addition, Rh(TFA)3 is used in biochemistry and cell biology studies, as it is a potent inhibitor of protein kinases and other enzymes.

Mechanism of Action

The mechanism of action of Rh(TFA)3 is not fully understood, but it is thought to involve a number of different processes. In catalytic reactions, it is believed that Rh(TFA)3 facilitates the transfer of electrons from the reactant to the catalyst, thus speeding up the reaction. In electrochemical studies, Rh(TFA)3 is thought to act as an electron transfer mediator, allowing for the transfer of electrons between two electrodes. In biochemistry, Rh(TFA)3 is believed to bind to protein kinases and other enzymes, thus inhibiting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of Rh(TFA)3 are not well-understood, but it is believed to have a number of beneficial effects. In catalytic reactions, Rh(TFA)3 has been shown to increase the rate of reaction and improve the yield of the product. In electrochemical studies, Rh(TFA)3 has been shown to reduce the redox potential and increase the sensitivity of electrochemical sensors. In biochemistry, Rh(TFA)3 has been shown to inhibit the activity of protein kinases and other enzymes, which can have beneficial effects on the cell.

Advantages and Limitations for Lab Experiments

Rh(TFA)3 has a number of advantages for lab experiments. It is a highly efficient catalyst for a variety of reactions, and it is also a potent inhibitor of protein kinases and other enzymes. In addition, it is relatively easy to synthesize, and it has a high purity level. However, Rh(TFA)3 also has some limitations. It is not as stable as some other compounds, and it can be difficult to handle in certain environments.

Future Directions

There are a number of potential future directions for Rh(TFA)3. One possibility is to use it in the development of new catalysts and electrochemical sensors. Another possibility is to explore its potential use in drug discovery and development. Additionally, further research into its biochemical and physiological effects could lead to new therapeutic applications. Finally, further research into its synthesis and handling could lead to improved stability and ease of use.

Synthesis Methods

Rh(TFA)3 can be synthesized by a variety of methods, including the reaction of rhodium chloride with trifluoroacetic acid, the reaction of rhodium chloride with trifluoroacetyl chloride, and the reaction of rhodium trichloride with trifluoroacetic anhydride. The most commonly used method is the reaction of rhodium chloride with trifluoroacetic acid, which yields a product with a 97% purity level.